7-Bromo-5-hydroxymethyl-2,3-dimethoxy-quinoxaline

• Molecular Formula: C11H11BrN2O3
• Molecular Weight: 299.12 g/mol
• IUPAC Name: (7-bromo-2,3-dimethoxyquinoxalin-5-yl)methanol
• InChI: InChI=1S/C11H11BrN2O3/c1-16-10-11(17-2)14-9-6(5-15)3-7(12)4-8(9)13-10/h3-4,15H,5H2,1-2H3
• InChI Key: GKPZDOZSJZHNFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=CC(=CC(=C2N=C1OC)CO)Br

Description

7-Bromo-5-hydroxymethyl-2,3-dimethoxy-quinoxaline is a useful research compound. Its molecular formula is C11H11BrN2O3 and its molecular weight is 299.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

11.5 g (31.85 mmol) of 7-bromo-5-bromomethyl-2,3-dimethoxy-quinoxaline are suspended at 20° C. in 100 ml of dioxane. 16.4 g (164 mmol) of calcium carbonate in 100 ml of water are then added and the mixture is heated at reflux for 24 hours. The dioxane is concentrated by evaporation and 300 ml of dichloromethane are added. The salt is filtered off, the organic phase is washed with brine and concentrated by evaporation and the residue is chromatographed on silica gel with ethyl acetate and hexane (1:1).